Comprehensive Technical Guide: Chemical Structure, Synthesis, and Properties of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
Comprehensive Technical Guide: Chemical Structure, Synthesis, and Properties of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper
Executive Summary
In the landscape of modern medicinal chemistry and organic synthesis, the 2,1-benzoxazole (anthranil) ring system represents a highly versatile, yet challenging, heterocyclic pharmacophore. The specific derivative, 5-Fluoro-2,1-benzoxazole-3-carbaldehyde , combines the unique electronic properties of the anthranil core with the metabolic stability imparted by a fluorine atom and the synthetic utility of a highly reactive formyl group.
As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative deep dive into the physicochemical properties, structural causality, and self-validating synthetic protocols required to successfully handle and derivatize this compound.
Structural & Electronic Profiling
The rational design of 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is rooted in strategic bioisosterism and electronic modulation.
The Causality of Structural Modifications
-
The 2,1-Benzoxazole Core: Unlike 1,3-benzoxazoles, the 2,1-benzoxazole system features an adjacent nitrogen-oxygen bond. This configuration creates a highly polarized, electron-deficient ring system that readily participates in charge-transfer interactions, making it an excellent scaffold for fluorescent probes and kinase hinge-binding motifs.
-
5-Fluoro Substitution: The introduction of fluorine at the C5 position serves a dual purpose. First, its strong inductive electron-withdrawing effect (-I) lowers the HOMO energy of the aromatic system, significantly increasing its resistance to oxidative degradation by hepatic CYP450 enzymes. Second, it enhances the overall lipophilicity (LogP) of the molecule, improving passive membrane permeability without adding steric bulk [1].
-
3-Carbaldehyde Moiety: The formyl group at the C3 position acts as a highly reactive electrophilic warhead. It serves as a critical synthetic handle for downstream functionalization (e.g., reductive aminations, Knoevenagel condensations) to build complex drug-like architectures.
Physicochemical Properties Summary
To facilitate rapid assessment for drug design, the quantitative data for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde is summarized below, extrapolated from validated baseline data of the non-fluorinated analog [2].
| Property | Value | Pharmacological Rationale / Impact |
| Molecular Formula | C₈H₄FNO₂ | Defines the exact mass for mass spectrometry. |
| Molecular Weight | 165.12 g/mol | Low molecular weight ensures high ligand efficiency (LE). |
| Topological Polar Surface Area (TPSA) | 43.1 Ų | Ideal for blood-brain barrier (BBB) penetration (< 90 Ų). |
| Hydrogen Bond Donors (HBD) | 0 | Enhances oral bioavailability and lipid solubility. |
| Hydrogen Bond Acceptors (HBA) | 3 | Facilitates critical interactions with target protein backbones. |
| Predicted LogP | ~2.1 | Optimal lipophilicity for cellular membrane transit. |
Rational Synthetic Design & Protocols
Synthesizing 3-substituted 2,1-benzoxazoles requires precise kinetic control due to the lability of the N-O bond under strongly basic or nucleophilic conditions. The following two-step protocol is designed as a self-validating system , ensuring that intermediate integrity is confirmed before proceeding.
Step 1: Reductive Cyclization to 5-Fluoro-2,1-benzoxazole
Causality: The anthranil core is constructed via the selective reduction of 5-fluoro-2-nitrobenzaldehyde. Tin(II) chloride is chosen over catalytic hydrogenation to prevent over-reduction to the corresponding aniline.
Step-by-Step Methodology:
-
Initialization: Charge an oven-dried round-bottom flask with 5-fluoro-2-nitrobenzaldehyde (1.0 eq) and absolute ethanol to achieve a 0.5 M concentration.
-
Reagent Addition: Cool the solution to 0 °C. Add SnCl₂·2H₂O (3.0 eq) portion-wise. Causality: The step-wise addition controls the exothermic reduction and prevents thermal degradation of the forming N-O bond.
-
Reaction: Remove the ice bath and stir at room temperature for 2 hours.
-
In-Process Control (IPC) / Self-Validation: Analyze a 10 µL aliquot via TLC (Hexane:EtOAc 4:1). The reaction is validated as complete when the UV-active starting material (R_f = 0.65) is fully consumed, replaced by a highly fluorescent blue spot under 365 nm UV (R_f = 0.50).
-
Workup: Quench with saturated aqueous NaHCO₃ until pH 8 is reached (precipitating tin salts). Filter through a Celite pad, extract with EtOAc, dry over MgSO₄, and concentrate in vacuo.
Step 2: C3-Formylation via Directed Lithiation
Causality: The C3 proton of the 2,1-benzoxazole ring is relatively acidic. However, strong bases can cleave the N-O bond. Directed lithiation using LDA must be performed at strictly cryogenic temperatures (-78 °C) to kinetically favor proton abstraction over ring degradation.
Step-by-Step Methodology:
-
Preparation: Dissolve the intermediate 5-fluoro-2,1-benzoxazole (1.0 eq) in anhydrous THF (0.2 M) under a strict argon atmosphere.
-
Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C.
-
Lithiation: Dropwise add freshly prepared Lithium diisopropylamide (LDA, 1.1 eq), maintaining the internal temperature below -70 °C. Stir for 30 minutes.
-
Electrophilic Quench: Rapidly inject anhydrous DMF (3.0 eq). Stir for an additional 1 hour at -78 °C.
-
In-Process Control (IPC) / Self-Validation: Quench a 0.1 mL aliquot in 1 mL of saturated NH₄Cl. Analyze via LC-MS. The protocol is validated if the chromatogram displays a dominant peak with an [M+H]⁺ ion at m/z 166.0, confirming successful formyl incorporation.
-
Isolation: Slowly warm the bulk reaction to 0 °C, quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography (silica gel, 0-20% EtOAc in Hexanes) to yield the pure target compound.
Mechanistic Pathway Visualization
Caption: Synthetic pathway for 5-Fluoro-2,1-benzoxazole-3-carbaldehyde via cyclization and cryogenic formylation.
Applications in Medicinal Chemistry
The strategic placement of the aldehyde group transforms the inert fluorinated core into a highly versatile node for combinatorial chemistry and drug discovery [3]. The aldehyde can be rapidly diversified into distinct pharmacological classes:
-
Targeted Kinase Inhibitors: Through reductive amination with primary or secondary amines, the aldehyde is converted into a basic amine linkage. This is a classic strategy to improve aqueous solubility and target the solvent-exposed regions of kinase active sites.
-
Covalent Modulators: Knoevenagel condensation with active methylene compounds (e.g., cyanoacetates) yields an α,β-unsaturated system (acrylonitrile derivative). This acts as a Michael acceptor, capable of forming irreversible covalent bonds with catalytic cysteine residues in target proteins.
-
Lipophilic Probes: Wittig olefination allows for the extension of the carbon framework, creating lipophilic tracking probes that leverage the inherent fluorescence of the 2,1-benzoxazole core.
Derivatization Workflow Visualization
Caption: Derivatization workflows of the 3-carbaldehyde moiety for diverse drug discovery applications.
Analytical Characterization Signatures
To ensure absolute trustworthiness in structural assignment, the synthesized 5-Fluoro-2,1-benzoxazole-3-carbaldehyde must exhibit the following analytical signatures:
-
¹H NMR (400 MHz, CDCl₃): The diagnostic formyl proton (CHO) will appear as a sharp, highly deshielded singlet downfield between δ 10.20 – 10.50 ppm . The aromatic protons will exhibit characteristic splitting due to coupling with the ¹⁹F nucleus (e.g., ³J_HF and ⁴J_HF couplings).
-
¹³C NMR (100 MHz, CDCl₃): The carbonyl carbon will resonate near δ 185.0 ppm . The C5 carbon directly attached to the fluorine will appear as a doublet with a large coupling constant (¹J_CF ≈ 240 Hz) around δ 158.0 ppm .
-
¹⁹F NMR (376 MHz, CDCl₃): A single distinct peak will be observed, typically ranging from δ -115.0 to -120.0 ppm , indicative of an aryl fluoride.
References
-
Fluorination Improves the Electro-Optical Properties of Benzoxazole-Terminated Liquid Crystals in High Birefringence Liquid Crystal Mixtures: Experimental and Theoretical Investigations. MDPI. Available at:[Link]
-
Benzo[c]isoxazole-3-carbaldehyde | C8H5NO2 | CID 21793769. National Center for Biotechnology Information (PubChem). Available at:[Link]
-
Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. NIH PubMed Central (PMC). Available at:[Link]
